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Compound of Interest

Compound Name: D-Altrose

CAS No.: 1990-29-0

Cat. No.: B117840

Get Quote

For researchers, scientists, and drug development professionals, understanding the solution-

state behavior of monosaccharides is paramount for predicting their biological activity and

designing effective carbohydrate-based therapeutics. D-Altrose, a rare aldohexose, presents a

particularly complex case due to its conformational flexibility. This guide provides a

comprehensive comparison of the anomeric forms of D-Altrose in aqueous solution, supported

by experimental data and detailed analytical protocols.

D-Altrose in an aqueous environment exists as a complex equilibrium mixture of at least five

forms: the α- and β-pyranose anomers, the α- and β-furanose anomers, and the open-chain

aldehyde form. Unlike more common sugars such as D-glucose, which predominantly exists in

the pyranose form, D-Altrose exhibits a significant population of furanose anomers, adding to

its structural diversity and analytical challenge.

Quantitative Distribution of D-Altrose Anomers
The equilibrium composition of D-Altrose in deuterium oxide (D₂O) at 30°C has been

determined using ¹³C Nuclear Magnetic Resonance (NMR) spectroscopy on D-[1-¹³C]altrose.

This technique allows for the precise quantification of each anomeric form. The distribution of
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D-Altrose anomers is presented in Table 1, alongside data for other D-aldohexoses for a

comparative perspective.

Monosacch
aride

α-Pyranose
(%)

β-Pyranose
(%)

α-Furanose
(%)

β-Furanose
(%)

Acyclic
(Aldehyde +
Hydrate)
(%)

D-Altrose 29.9 39.6 12.7 17.8 <0.1

D-Glucose 38.8 61.2 <0.1 <0.1 <0.1

D-Mannose 65.5 34.5 <0.1 <0.1 <0.1

D-Galactose 32.2 63.7 1.1 3.0 <0.1

D-Talose 42.4 29.3 12.3 16.0 <0.1

D-Allos 18.0 73.7 3.3 5.0 <0.1

D-Gulose 19.9 80.1 <0.1 <0.1 <0.1

D-Idose 38.5 35.5 12.5 13.5 <0.1

Table 1: Equilibrium composition of D-aldohexoses in D₂O at 30°C as determined by ¹³C NMR

spectroscopy.

Conformational Landscape of D-Altrose Anomers
Beyond the anomeric distribution, the pyranose rings of D-Altrose anomers exhibit

conformational flexibility, existing in equilibrium between the ⁴C₁ and ¹C₄ chair conformations.

This dynamic behavior is influenced by the orientation of the hydroxyl groups. For instance,

studies on O-(D-altropyranosyl) trichloroacetimidate derivatives have shown that the α-anomer

predominantly adopts a ⁴C₁ conformation, whereas the β-anomer displays a dynamic

equilibrium between the ⁴C₁ and ¹C₄ chairs.[1]

Experimental Protocols for Anomer Analysis
The analysis of D-Altrose anomers in solution relies on a combination of spectroscopic and

computational techniques.
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Nuclear Magnetic Resonance (NMR) Spectroscopy
NMR spectroscopy is the most powerful tool for the qualitative and quantitative analysis of

carbohydrate anomers in solution.

Sample Preparation:

Dissolve approximately 10-20 mg of D-Altrose in 0.5-0.7 mL of high-purity deuterium oxide

(D₂O, 99.9%).

Lyophilize the sample to remove any residual H₂O.

Re-dissolve the sample in D₂O and transfer to a 5 mm NMR tube.

Allow the solution to equilibrate for at least 24 hours at the desired temperature to ensure

mutarotational equilibrium is reached.

1D ¹H and ¹³C NMR:

¹H NMR: Acquire a 1D proton spectrum to observe the anomeric protons, which typically

resonate in the downfield region (δ 4.5-5.5 ppm). The coupling constants (³J(H,H)) of the

anomeric protons can provide information about their dihedral angle and thus the anomeric

configuration (α or β).

¹³C NMR: For quantitative analysis, ¹³C NMR is preferred due to the better signal separation

of the anomeric carbons (δ 90-110 ppm). To enhance sensitivity, especially for detecting

minor furanose and acyclic forms, the use of ¹³C-labeled D-Altrose is highly recommended.

Integration of the anomeric carbon signals allows for the determination of the relative

percentages of each anomer.

2D NMR Experiments:

COSY (Correlation Spectroscopy): Establishes proton-proton correlations within the same

spin system, aiding in the assignment of the complete proton spectrum for each anomer.

HSQC (Heteronuclear Single Quantum Coherence): Correlates directly bonded protons and

carbons, facilitating the assignment of the ¹³C spectrum.
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HMBC (Heteronuclear Multiple Bond Correlation): Shows correlations between protons and

carbons over two to three bonds, useful for identifying linkages and confirming assignments.

TOCSY (Total Correlation Spectroscopy): Propagates magnetization through an entire spin

system, allowing for the identification of all protons belonging to a specific anomeric form

from a single, well-resolved resonance.

Vibrational Circular Dichroism (VCD) Spectroscopy
VCD spectroscopy is a chiroptical technique that provides information about the

stereochemistry and conformation of chiral molecules, including carbohydrates.

Sample Preparation:

For aqueous solutions, prepare a concentration of 50-100 mg/mL in D₂O. Use a short

pathlength cell (e.g., 25 µm) to minimize the strong IR absorbance of the solvent.

Alternatively, a thin film of the carbohydrate can be prepared by evaporating an aqueous

solution on a VCD-transparent window (e.g., BaF₂). This method avoids solvent interference.

Data Acquisition and Analysis:

Acquire VCD and infrared (IR) spectra in the mid-IR region (typically 900-1500 cm⁻¹).

The VCD spectrum will show positive and negative bands corresponding to the differential

absorption of left and right circularly polarized light.

Specific VCD bands can be correlated with the anomeric configuration and the pyranose ring

conformation. For example, a characteristic "glycoside band" around 1145 cm⁻¹ has been

shown to be sensitive to the anomeric configuration.[2]

Comparison of the experimental VCD spectrum with spectra predicted by density functional

theory (DFT) calculations can aid in the definitive assignment of the absolute configuration

and dominant conformation of each anomer.

Visualizing D-Altrose Anomeric Equilibrium and
Analysis Workflow
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To better illustrate the concepts discussed, the following diagrams were generated using

Graphviz.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Contact our Ph.D. Support Team for a compatibility check
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